Cas no 7341-26-6 ((2-Ethylphenyl)methanethiol)

• Product Name: (2-Ethylphenyl)methanethiol
• CAS No: 7341-26-6
• MF: C₉H₁₂S
• MW: 152.256581306458
• CID: 5717635
• PubChem ID: 21285858
• Update Time: 2025-10-29

(2-Ethylphenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• AKOS018444503
• (2-ethylphenyl)methanethiol
• 7341-26-6
• EN300-1288900
• SCHEMBL9168805
• (2-Ethylphenyl)methanethiol

• Inchi： 1S/C9H12S/c1-2-8-5-3-4-6-9(8)7-10/h3-6,10H,2,7H2,1H3
• InChI Key： QTTAKXPPGQAQPS-UHFFFAOYSA-N
• SMILES： SCC1C=CC=CC=1CC

Computed Properties

• Exact Mass: 152.06597156g/mol
• Monoisotopic Mass: 152.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (2-Ethylphenyl)methanethiol

Comprehensive Overview of (2-Ethylphenyl)methanethiol (CAS No. 7341-26-6): Properties, Applications, and Industry Insights

(2-Ethylphenyl)methanethiol (CAS No. 7341-26-6) is a specialized organic compound belonging to the thiol family, characterized by its distinct aromatic structure and sulfur-containing functional group. This compound has garnered significant attention in recent years due to its versatile applications in flavor and fragrance formulations, pharmaceutical intermediates, and material science. With the growing demand for high-performance additives and sustainable chemicals, (2-Ethylphenyl)methanethiol stands out as a key ingredient in modern industrial processes.

The chemical structure of (2-Ethylphenyl)methanethiol features a benzene ring substituted with an ethyl group at the 2-position and a methanethiol group, which contributes to its unique reactivity and odor profile. Researchers have identified its potential in green chemistry applications, particularly in catalysis and bio-based synthesis, aligning with the global shift toward eco-friendly production methods. Its low volatility and stability under moderate conditions make it a preferred choice for long-lasting fragrance compositions.

In the flavor and fragrance industry, (2-Ethylphenyl)methanethiol is prized for its pungent, sulfuraceous aroma, often used to enhance meaty or roasted notes in food products. Recent trends show a surge in searches for "natural-like flavor enhancers" and "vegan-friendly additives", where this compound plays a critical role. Its compatibility with plant-derived formulations has made it a staple in clean-label product development, addressing consumer demands for transparency and sustainability.

From a synthetic chemistry perspective, (2-Ethylphenyl)methanethiol serves as a building block for heterocyclic compounds and ligand design in coordination chemistry. The rise of AI-driven molecular modeling has accelerated research into its potential applications, with queries like "thiol-based catalysts 2024" and "aromatic thiols in drug discovery" trending in academic circles. Its ability to form stable metal complexes has also sparked interest in nanomaterial functionalization.

Safety and regulatory compliance remain paramount in handling (2-Ethylphenyl)methanethiol. While not classified as hazardous under standard protocols, proper storage conditions (e.g., inert atmospheres, light-sensitive containers) are recommended to preserve its integrity. Industry professionals frequently search for "CAS 7341-26-6 safety data" and "thiol handling best practices", reflecting the need for updated guidelines in workplace safety standards.

The market outlook for (2-Ethylphenyl)methanethiol remains positive, driven by innovations in custom synthesis and specialty chemicals. As industries prioritize circular economy principles, this compound's potential for recyclable derivatives positions it as a future-proof solution. With ongoing studies exploring its role in advanced polymer systems and bioactive molecules, (2-Ethylphenyl)methanethiol continues to bridge gaps between traditional chemistry and cutting-edge applications.